Cas no 2757924-56-2 (3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2757924-56-2
• MF: C₁₃H₁₃F₃N₂O₅
• MW: 334.247934103012
• CID: 6001153
• PubChem ID: 165763349
• Update Time: 2025-06-11

3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2757924-56-2
• EN300-37101034
• 3-[(dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid
• 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C13H13F3N2O5/c1-18(2)10(19)6-23-9-5-7(11(20)21)3-4-8(9)17-12(22)13(14,15)16/h3-5H,6H2,1-2H3,(H,17,22)(H,20,21)
• InChI Key： ZIDQMGVZAXYTHL-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(C(=O)O)=CC=1OCC(N(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 334.07765601g/mol
• Monoisotopic Mass: 334.07765601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid

3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic Acid (CAS No. 2757924-56-2): An Overview

3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2757924-56-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoic acids and features a combination of functional groups that contribute to its diverse biological activities.

The molecular structure of 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid is characterized by a benzoic acid core with a dimethylcarbamoyl methoxy group at the 3-position and a 2,2,2-trifluoroacetamido group at the 4-position. These functional groups play crucial roles in determining the compound's physical and chemical properties, as well as its biological activities. The presence of the trifluoroacetamido group, in particular, imparts significant stability and lipophilicity to the molecule, making it an attractive candidate for drug development.

Recent studies have explored the potential of 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in the metabolism of fatty acids. This finding suggests that 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid could be a valuable lead compound for the development of new drugs targeting metabolic disorders such as obesity and diabetes.

In addition to its enzymatic inhibition properties, 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid has also shown promise in anti-inflammatory and anti-cancer research. Studies have indicated that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the proliferation of cancer cells. A recent study published in Cancer Research reported that 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid effectively reduced tumor growth in animal models by inducing apoptosis and suppressing angiogenesis.

The synthesis of 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-amino-3-hydroxybenzoic acid with trifluoroacetyl chloride to form the trifluoroacetamido derivative, followed by methylation and subsequent carbamylation with dimethylcarbamate. The final step involves deprotection to yield the desired product. This synthetic pathway has been optimized to minimize side reactions and maximize efficiency.

The physical properties of 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid, including its solubility and stability under various conditions, are critical for its application in pharmaceutical formulations. Research has shown that this compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability is influenced by factors such as pH and temperature, with optimal stability observed at neutral pH values.

To further enhance its therapeutic potential, researchers are exploring various delivery systems for 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid. Nanoparticle-based delivery systems have shown promise in improving bioavailability and reducing toxicity. A study published in Nanomedicine demonstrated that encapsulating this compound within polymeric nanoparticles significantly enhanced its cellular uptake and efficacy in vitro and in vivo.

In conclusion, 3-[(Dimethylcarbamoyl)methoxy]-4-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2757924-56-2) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.